(E)-N-(3-chlorophenyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[(5E)-4-oxo-2-sulfanylidene-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]acetamide
• InChI: InChI=1S/C16H11ClN2O2S3/c17-10-3-1-4-11(7-10)18-14(20)9-19-15(21)13(24-16(19)22)8-12-5-2-6-23-12/h1-8H,9H2,(H,18,20)/b13-8+
• InChI Key: SBAHRUKIOIPGMV-MDWZMJQESA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)CN2C(=O)C(=CC3=CC=CS3)SC2=S
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)NC(=O)CN2C(=O)/C(=C\C3=CC=CS3)/SC2=S
• Molecular Formula: C16H11ClN2O2S3
• Molecular Weight: 394.9 g/mol

Description

(E)-N-(3-chlorophenyl)-2-(4-oxo-5-(thiophen-2-ylmethylene)-2-thioxothiazolidin-3-yl)acetamide is a useful research compound. Its molecular formula is C16H11ClN2O2S3 and its molecular weight is 394.91. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

A derivative of the compound has demonstrated potent antimicrobial activity against a range of bacteria, mycobacteria, and fungi. Notably, it showed significant activity against Mycobacterium tuberculosis and non-tuberculous mycobacteria, as well as Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) (Krátký, Vinšová, & Stolaříková, 2017). These findings highlight the compound's potential as a lead for developing new antimicrobial agents.

Anticancer and Anti-inflammatory Applications

Another study synthesized derivatives showing significant anti-inflammatory activity, with some exhibiting higher potency than common NSAIDs in inhibiting nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) activities in lipopolysaccharide-induced RAW 264.7 cells (Ma et al., 2011). Additionally, certain derivatives have shown notable antitumor activity against various human tumor cell lines, suggesting their utility in cancer therapy (Yurttaş, Tay, & Demirayak, 2015).

Structural and Physicochemical Studies

Research on the structural aspects of these compounds has provided insights into their activity profiles. Crystallographic studies have helped understand the molecular configuration and potential interaction mechanisms with biological targets (Galushchinskiy, Slepukhin, & Obydennov, 2017). These studies are crucial for designing derivatives with improved efficacy and selectivity.

Photovoltaic and Quantum Mechanical Studies

Some derivatives have been investigated for their photochemical properties and potential application in dye-sensitized solar cells (DSSCs). Their ability to act as photosensitizers, demonstrated through photochemical and thermochemical modeling, indicates their versatility beyond biomedical applications (Mary et al., 2020).